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Compound of Interest

Compound Name: Vezocolmitide

Cat. No.: B15604517

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with or

interpreting the results of the Vezocolmitide (ST-100) Phase III clinical trial for Dry Eye

Disease (DED).

Frequently Asked Questions (FAQs)
Q1: The Vezocolmitide Phase III trial did not meet its primary endpoint. What was the endpoint

and why did it fail?

A1: The primary endpoint of the Vezocolmitide Phase III trial was the Schirmer's Responder

Rate (SRR), defined as a significant increase in the proportion of patients with a greater than

10 mm improvement from baseline in the Schirmer's test score over a 29-day period.[1][2] The

trial failed to meet this endpoint because the vehicle (placebo) group showed a better-than-

expected improvement, making the difference between the Vezocolmitide and vehicle groups

not statistically significant.[1][2][3] This high placebo/vehicle response is a known challenge in

DED clinical trials.[4][5][6]

Q2: If the primary endpoint was not met, are the clinical trial results still meaningful?
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A2: Yes, the results are still considered meaningful by the investigators for several reasons.[7]

While the primary endpoint was missed, Vezocolmitide demonstrated statistically significant

improvements in key secondary endpoints, including:

Corneal Fluorescein Staining: A significant reduction in corneal staining was observed at

week 1, with clinically meaningful improvement seen as early as day 4.[1][2] The magnitude

of this improvement was reported to be greater than any currently approved DED therapy.[1]

[2]

Visual Function: A statistically significant improvement in visual function compared to placebo

was achieved on day 2.[1][2]

These findings suggest that Vezocolmitide has a rapid onset of action and promotes healing

of the ocular surface.[1][2][7] The company plans to use these results to guide the design of a

second Phase III study and to engage with the FDA on a regulatory path forward.[1][7]

Q3: What are the known limitations of using the Schirmer's test as a primary endpoint in Dry

Eye Disease trials?

A3: The Schirmer's test, while a long-standing method for measuring tear production, has

several limitations that can impact its reliability as a primary endpoint in DED clinical trials:

High Variability: The test is known for its high degree of variability and poor correlation with

DED symptoms.

Reflex Tearing: The invasive nature of the test strip can induce reflex tearing, potentially

masking a true treatment effect.

Placebo Effect: As seen in the Vezocolmitide trial, the vehicle can produce a significant

lubricating effect, leading to a high placebo response rate.[4][6]

Environmental Factors: Results can be influenced by environmental conditions.[6]

Q4: What is the mechanism of action of Vezocolmitide?

A4: Vezocolmitide is a first-in-class collagen mimetic peptide.[1][2] Its proposed mechanism of

action involves targeting and repairing damaged collagen on the ocular surface.[1][2][8] This
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repair is thought to restore the structural integrity of the extracellular matrix and normalize cell

signaling, leading to a reduction in inflammation and restoration of a healthy ocular surface.[1]

[8] Preclinical research has shown that these peptides can improve the health and function of

epithelial, neuronal, and endothelial cells.[8][9]

Troubleshooting Guide for Experimental Design
This guide addresses potential issues researchers might encounter when designing studies

with endpoints similar to the Vezocolmitide Phase III trial.
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Issue Potential Cause
Troubleshooting

Recommendation

High Placebo/Vehicle

Response in Schirmer's Test

The vehicle itself provides

lubrication and symptomatic

relief, masking the true effect

of the active ingredient.

* Consider a run-in period with

the vehicle to stabilize the

baseline and exclude high

responders. * Explore

alternative primary endpoints

that are less susceptible to

placebo effects, such as

objective measures of ocular

surface health (e.g., corneal

staining) or patient-reported

outcomes focused on specific

symptoms. * Implement stricter

environmental controls during

testing to minimize variability.

Poor Correlation Between

Signs and Symptoms

DED is a multifactorial disease

where subjective symptoms do

not always align with objective

clinical signs.

* Utilize a combination of sign

and symptom endpoints to

provide a more comprehensive

assessment of treatment

efficacy. * Employ validated

patient-reported outcome

(PRO) instruments that capture

the most bothersome

symptoms for the target patient

population. * Consider novel

endpoints, such as biomarkers

of inflammation or nerve

morphology, to provide a more

direct measure of the

underlying pathophysiology.

[10]

Variability in Corneal

Fluorescein Staining

Assessment

Subjective grading of staining

can lead to inter-observer

variability.

* Use a standardized grading

scale and provide rigorous

training and certification for all

investigators. * Employ
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centralized reading centers to

reduce variability. * Consider

the use of automated or semi-

automated image analysis

software to provide a more

objective and quantitative

assessment of staining.

Data Presentation
The following tables summarize the key aspects of the Vezocolmitide Phase III trial design

and the reported outcomes. Note: Specific quantitative data from the trial have not yet been

fully published. The information below is based on publicly available press releases and clinical

trial registry information.

Table 1: Vezocolmitide Phase III Trial (NCT06178679) Design
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Parameter Description

Study Title

A Phase 3 Multi-Center, Randomized, Double

Masked, Vehicle Controlled Study to Assess the

Safety and Efficacy of ST-100 (vezocolmitide)

Ophthalmic Solution 60 μg/ml Ophthalmic

Solution in Subjects Diagnosed with Dry Eye

Disease (DED)[11]

Phase III[11]

Design
Randomized, Double-Masked, Vehicle-

Controlled[9][11]

Number of Participants 320[8]

Treatment Duration 29 days[1]

Primary Endpoint

Schirmer's Responder Rate (SRR): Proportion

of patients with ≥10 mm improvement from

baseline in Schirmer's test score at Day 29.[1][2]

Secondary Endpoints
Corneal Fluorescein Staining, Visual Function,

and other signs and symptoms of DED.[1]

Table 2: Summary of Vezocolmitide Phase III Trial Endpoint Results

Endpoint Outcome Reported Onset of Action

Primary: Schirmer's

Responder Rate

Not Met (No statistically

significant difference compared

to vehicle)[1][2][3]

-

Secondary: Corneal

Fluorescein Staining

Met (Statistically significant

improvement vs. vehicle)[1][2]

Clinically meaningful

improvement at Day 4;

Statistically significant at Week

1[1][2]

Secondary: Visual Function
Met (Statistically significant

improvement vs. vehicle)[1][2]
Day 2[1][2]
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Experimental Protocols
1. Schirmer's Test without Anesthesia

Purpose: To measure basal and reflex tear secretion.

Procedure:

A sterile, standardized filter paper strip (5 mm x 35 mm) is folded 5 mm from one end.

The lower eyelid is gently pulled down, and the folded end of the strip is placed in the

middle third of the lower conjunctival fornix.

The patient is instructed to close their eyes gently for 5 minutes.

After 5 minutes, the strip is removed, and the length of the moistened area is measured in

millimeters from the initial fold.

2. Corneal Fluorescein Staining

Purpose: To assess the integrity of the corneal epithelium.

Procedure:

A sterile fluorescein strip is moistened with a sterile saline solution.

The moistened strip is gently touched to the inferior bulbar conjunctiva.

The patient is asked to blink several times to distribute the fluorescein dye.

After a standardized waiting period (e.g., 1-3 minutes), the cornea is examined with a slit

lamp using a cobalt blue filter.

The degree of punctate epithelial erosions is graded for different regions of the cornea

(e.g., superior, central, inferior) using a standardized scale (e.g., National Eye

Institute/Industry Workshop scale).
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Caption: Proposed signaling pathway of Vezocolmitide in restoring ocular surface

homeostasis.
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Baseline Assessments:
- Schirmer's Test

- Corneal Staining
- Visual Function

Randomization (1:1)

Vezocolmitide (ST-100) Vehicle (Placebo)
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Schirmer's Responder Rate
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Caption: Simplified workflow of the Vezocolmitide Phase III clinical trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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